molecular formula C10H11NO2 B8480087 2-Methyl-3-acetylamino-benzaldehyde CAS No. 69022-36-2

2-Methyl-3-acetylamino-benzaldehyde

Cat. No.: B8480087
CAS No.: 69022-36-2
M. Wt: 177.20 g/mol
InChI Key: MPBHUUARFICUKB-UHFFFAOYSA-N
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Description

2-Methyl-3-acetylamino-benzaldehyde is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

69022-36-2

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

N-(3-formyl-2-methylphenyl)acetamide

InChI

InChI=1S/C10H11NO2/c1-7-9(6-12)4-3-5-10(7)11-8(2)13/h3-6H,1-2H3,(H,11,13)

InChI Key

MPBHUUARFICUKB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1NC(=O)C)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

39 g (0.3 mole) of 2-methyl-3-amino-benzonitrile were dissolved in 75 ml of acetic acid, 30 ml (0.3 mole) of acetic anhydride were added, the mixture was heated with reflux for 5 minutes, and cooled. The solid obtained was filtered off an the evaporation of the solvent furnished an additional quantity of solid which was added to the preceding one. After recrystallisation of the whole from toluene, 44 g (95%) of colourless flakes were obtained, with a melting point of 160° C.
Quantity
39 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

39g (0.3 mole) of 2-methyl-3-amino-benzonitrile were dissolved in 75 ml of acetic acid, 30 ml (0.3 mole) of acetic anhydride were added, the mixture was heated with reflux for 5 minutes, and cooled. The solid obtained was filtered off and the evaporation of the solent furnished an additional quantity of solid which was added to the preceding one. After recrystallisation of the whole from toluene, 44 g (95%) of colorless flakes were obtained, with a melting point of 160° C. l
[Compound]
Name
39g
Quantity
0.3 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two

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